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Compound of Interest

Compound Name: 9-Ethyldodecahydro-1H-carbazole

Cat. No.: B3241499

For Researchers, Scientists, and Drug Development Professionals

Introduction

9-Ethyldodecahydro-1H-carbazole is a saturated heterocyclic amine. Its physicochemical
properties are crucial for its application in various research and development fields, including
medicinal chemistry and materials science. This document provides a comprehensive overview
of the known physical properties of 9-Ethyldodecahydro-1H-carbazole, a detailed
experimental protocol for its synthesis, and a logical workflow for its preparation.

Physical Properties

The physical characteristics of 9-Ethyldodecahydro-1H-carbazole are summarized in the
table below. These properties are essential for its handling, characterization, and application in
experimental settings.
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Property Value Source
Molecular Formula C14H2sN [1]
Molecular Weight 207.35 g/mol [1]
Melting Point 43 °C [1]
Boiling Point 292-293 °C (at 749 Torr) [1]
Predicted Density 0.937 £ 0.06 g/cm3 [1]
Predicted pKa 11.71+0.20 [1]
CAS Number 146900-30-3 [1]

Note: Specific solubility data in common solvents is not readily available in the reviewed
literature. General solubility principles suggest that as a saturated amine, it would likely be
soluble in nonpolar organic solvents. Experimental determination is recommended for specific
applications.

Synthesis of 9-Ethyldodecahydro-1H-carbazole

A robust method for the synthesis of 9-Ethyldodecahydro-1H-carbazole is the catalytic
hydrogenation of 9-ethylcarbazole. This process involves the saturation of the aromatic
carbazole ring system with hydrogen gas in the presence of a metal catalyst.

Experimental Protocol: Catalytic Hydrogenation of 9-
Ethylcarbazole

This protocol is based on established methods for the hydrogenation of carbazole derivatives.
Materials:

¢ 9-Ethylcarbazole (starting material)

e Raney-Ni or 5 wt.% Ru/Al203 (catalyst)

» High-pressure autoclave reactor equipped with a stirrer
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Solvent (e.g., ethanol or isopropanol)

Hydrogen gas (high purity)

Filtration apparatus

Rotary evaporator

Procedure:

o Reactor Preparation: Ensure the high-pressure autoclave reactor is clean and dry.
e Charging the Reactor:

o Add 10 g of 9-ethylcarbazole to the reactor.

o Add 1 g of the selected catalyst (Raney-Ni or 5 wt.% Ru/Al203).

o Add a suitable volume of solvent to ensure proper mixing and heat transfer.

e Sealing and Purging: Seal the reactor and purge it several times with nitrogen gas to remove
any air, followed by purging with hydrogen gas.

e Reaction Conditions:
o Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 0.8 MPa).
o Begin stirring at a constant rate (e.g., 800 rpm).
o Heat the reactor to the reaction temperature (e.g., 160 °C).

e Monitoring the Reaction: Monitor the reaction progress by observing the hydrogen uptake.
The reaction is complete when hydrogen consumption ceases.

o Cooling and Depressurization: Once the reaction is complete, cool the reactor to room
temperature and carefully vent the excess hydrogen gas.

e Product Isolation:
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o Open the reactor and dilute the reaction mixture with a suitable solvent.
o Filter the mixture to remove the catalyst.

o Wash the catalyst with a small amount of fresh solvent to recover any adsorbed product.

e Solvent Removal: Combine the filtrate and washings and remove the solvent using a rotary
evaporator to yield the crude 9-Ethyldodecahydro-1H-carbazole.

 Purification (if necessary): The crude product can be further purified by techniques such as
distillation or chromatography to obtain high-purity 9-Ethyldodecahydro-1H-carbazole.

Experimental Workflow

The following diagram illustrates the logical workflow for the synthesis of 9-Ethyldodecahydro-

1H-carbazole via catalytic hydrogenation.

Click to download full resolution via product page

Synthesis Workflow for 9-Ethyldodecahydro-1H-carbazole.

Biological Activity and Signaling Pathways

Extensive searches of the scientific literature did not yield any information regarding the
biological activity, pharmacological properties, or associated signaling pathways for 9-
Ethyldodecahydro-1H-carbazole. Further research is required to explore the potential

biological relevance of this compound.

Conclusion

This technical guide provides the available physicochemical data for 9-Ethyldodecahydro-1H-
carbazole and a detailed experimental protocol for its synthesis via catalytic hydrogenation.
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The provided workflow diagram offers a clear visual representation of the synthesis process.
The absence of data on its biological activity highlights an area for future investigation by
researchers in drug discovery and related fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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